8-iso Prostaglandin E2

• CAS No.: 27415-25-4
• Product Name: 8-iso Prostaglandin E2
• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (Z)-7-[(1S,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16-,17+,19+/m0/s1
• Standard InChIKey: XEYBRNLFEZDVAW-CLQOMRTCSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@H]1C/C=C\CCCC(=O)O)O)O
• SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
• Physical Description: Solid
• Description: 8-Iso-pge2, also known as 8-epi-pge2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 8-iso-pge2 is considered to be an eicosanoid lipid molecule. 8-Iso-pge2 is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Iso-pge2 has been primarily detected in urine. Within the cell, 8-iso-pge2 is primarily located in the membrane (predicted from logP) and cytoplasm. 8-Iso-pge2 can be biosynthesized from prostaglandin E2.; 8-epi-prostaglandin E2 is a prostanoid that is prostaglandin E2 having inverted stereochemistry at the 8-position. It has a role as a rat metabolite, a bronchoconstrictor agent, a vasoconstrictor agent and a human metabolite. It is a cyclic ketone, a secondary alcohol, a prostanoid and a diol. It derives from a prostaglandin E2.
• Synonyms: 8-iso-PGE2; 8-isoprostaglandin E2
• Reference: 1.Morrow, J.D.,Minton, T.A.,Mukundan, C.R., et al. Free radical-induced generation of isoprostanes in vivo. Evidence for the formation of D-ring and E-ring isoprostanes. The Journal of Biological Chemisty 269, 4317-4326 (1994).
• PubChem Compound: 5283213
• Last Modified: Nov 11 2021